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Compound of Interest

Compound Name: 2-Chloro-1,1, 1-trifluoroethane

Cat. No.: B1216089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of 1-Chloro-
2,2,2-trifluoroethane (HCFC-133a), also known as R-133a. The document details experimental
data on its vapor pressure at various temperatures, outlines the methodologies for these
measurements, and presents a visual representation of a typical experimental workflow.

Vapor Pressure of HCFC-133a

The vapor pressure of a substance is a fundamental thermodynamic property indicating its
volatility. For HCFC-133a, a hydrochlorofluorocarbon, this property is crucial for its application
and environmental fate.

Quantitative Data

The following table summarizes the experimental vapor pressure data for HCFC-133a at
different temperatures.

Temperature (°C) Temperature (K) Vapor Pressure (kPa)

20.00 293.15 180

Note: Comprehensive experimental data for a wide range of temperatures is not readily
available in the public domain. The provided data point is from established chemical databases.
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Experimental Protocols for Vapor Pressure
Measurement

The determination of vapor pressure for refrigerants like HCFC-133a is typically conducted
using established experimental techniques such as the static method or the dynamic
(ebulliometric) method. These methods are designed to accurately measure the pressure
exerted by the vapor in equilibrium with its liquid phase at a controlled temperature.

Static Method

The static method is a direct and widely used technique for measuring vapor pressure. It
involves placing a sample of the substance in a thermostatically controlled, evacuated vessel
and measuring the pressure of the vapor phase once equilibrium is reached.

Detailed Methodology:

o Sample Preparation and Degassing: A pure sample of HCFC-133a is introduced into a
sample cell. To ensure that the measured pressure is solely due to the sample's vapor, any
dissolved gases must be removed. This is typically achieved by a series of freeze-pump-
thaw cycles. The sample is frozen using a cryogenic bath (e.qg., liquid nitrogen), and the
vessel is evacuated to a high vacuum. The valve to the vacuum pump is then closed, and the
sample is allowed to thaw, releasing dissolved gases into the headspace. This process is
repeated until the pressure of the residual gas is negligible.

o Apparatus and Measurement: The degassed sample cell is placed in a constant-temperature
bath with high-precision temperature control. The pressure in the cell is measured using a
calibrated pressure transducer. The system is allowed to reach thermal and phase
equilibrium, at which point the vapor pressure reading is recorded.

o Data Collection: The temperature of the bath is then incrementally changed, and the
corresponding equilibrium vapor pressure is measured at each new temperature point to
generate a vapor pressure curve.

Ebulliometric Method
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The ebulliometric method, a dynamic technique, involves measuring the boiling temperature of
the liquid at a controlled pressure.

Detailed Methodology:

o Apparatus Setup: An ebulliometer is used, which consists of a boiling flask, a condenser, and
a system for precise pressure control and measurement. The apparatus is designed to
ensure that the boiling liquid and its vapor are in equilibrium.

» Measurement Procedure: A pure sample of HCFC-133a is placed in the boiling flask. The
system pressure is set and maintained at a specific value using a pressure control system.
The liquid is then heated until it boils.

o Equilibrium Determination: The temperature of the boiling liquid is measured with a high-
accuracy thermometer. At the boiling point, the vapor pressure of the liquid is equal to the
pressure in the system. The temperature and pressure at which boiling occurs are recorded
as a data point.

o Data Series: By systematically varying the system pressure and measuring the
corresponding boiling temperatures, a set of vapor pressure data can be obtained.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for determining the vapor
pressure of a substance using the static method.
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Static Method Workflow for Vapor Pressure Measurement

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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